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Compound of Interest

Compound Name: Transbond

Cat. No.: B1178325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the clinical and in-vitro performance of

3M™ Transbond™ XT Light Cure Adhesive for bonding clear aligner attachments. The

information is compiled from various clinical studies to guide research and development in

orthodontics and dental materials.

Quantitative Data Summary
The following tables summarize key performance indicators of Transbond™ XT from multiple

studies, providing a basis for comparison and evaluation.

Table 1: Shear Bond Strength (SBS) of Transbond™ XT Compared to Other Adhesives
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Study
Reference

Adhesive
Groups

Mean SBS
(MPa)

Standard
Deviation
(MPa)

Key Findings

Shaikh S, et al.

[1]

Transbond™ XT

(with primer)
13.18 5.71

Transbond™ XT

showed higher

shear bond

strength

compared to

Bracepaste.[1]

Transbond™ XT

(without primer)
11.28 6.0

No statistically

significant

difference was

found between

using

Transbond™ XT

with or without a

primer.[1]

Bracepaste (with

primer)
- -

Bracepaste

(without primer)
- -

Aqualine LC 10.05 4.0

Unnamed

Study[2]
Transbond™ XT 12.91 2.0

Transbond™ XT

demonstrated

the highest mean

SBS among the

four adhesives

tested.[2]

Bracepaste 12.87 1.59

Enlight 11.77 1.87

Heliosit 10.93 1.71
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Unnamed

Study[3]
Transbond™ XT - -

The mean shear

bond strength of

Transbond™ XT

was the highest

among the four

adhesives

studied.[3]

Enlight - -

Heliosit - -

Orthofix - -

Unnamed

Study[4]
Transbond™ XT 145.73 3.87

Transbond™ XT

had a

significantly

higher mean

SBS than

Resilience.[4]

Resilience 125.59 3.37

Transbond™ XT

+ TiO2
123.92 3.17

Addition of TiO2

nanoparticles

decreased the

SBS of

Transbond™ XT.

[4]

Resilience +

TiO2
77.75 2.33

Note: The minimum clinically acceptable bond strength is generally considered to be in the

range of 6-8 MPa.[5]

Table 2: Clinical Bond Failure Rate of Transbond™ XT
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Study
Reference

Adhesive
Groups

Observation
Period

Failure Rate
(%)

Key Findings

Unnamed

Study[6]
Transbond™ XT 6 months 8.1

No statistically

significant

difference in

bond failure rates

was observed

between

Transbond™ XT

and Heliosit

Orthodontic.

Bond failure

rates below 10%

are generally

considered

clinically

acceptable.[6]

Heliosit

Orthodontic
6 months 6.0

The majority of

bond failures

occurred within

the initial 3

months of

treatment.[6]

Table 3: Wear Resistance of Transbond™ XT for Aligner Attachments
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Study
Reference

Composite
Resin Groups

Evaluation
Method

Mean Volume
Loss/Reductio
n

Key Findings

Unnamed

Study[7]
Transbond™ XT

Micro-CT

analysis after

thermal cycling

and tooth

brushing

Significant

decrease in

attachment

volume

The greatest

volume reduction

was observed in

the Transbond™

XT group, while

the least

occurred in the

G-aenial

Universal Flo

group.[7]

Flow Tain -

G-aenial

Universal Flo
-

Filtek Z350 XT -

Table 4: Adhesive Remnant Index (ARI) Scores for Transbond™ XT

The Adhesive Remnant Index (ARI) quantifies the amount of adhesive remaining on the tooth

surface after debonding. Scores range from 0 (no adhesive left) to 3 (all adhesive left on the

tooth).
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Study Reference Adhesive Group
Most Frequent ARI
Score(s)

Key Findings

Unnamed Study[2] Transbond™ XT

1 & 2 (50% of

samples had less than

half of the adhesive

remaining)

Transbond™ XT

showed the least

adhesive residue left

on the tooth compared

to Bracepaste,

Enlight, and Heliosit.

[2]

Shaikh S, et al.[1]
Transbond™ XT (with

primer)
2 & 3

This group had the

best and highest ARI

scores, indicating

more adhesive

remained on the tooth,

which can protect the

enamel during

debonding.[1]

Unnamed Study[8]
Transbond™ XT

(Total-Etch)
2

The Total-Etch group

(Transbond™ XT)

showed a higher

prevalence of score 2

compared to the Self-

Etch group.[8]

Experimental Protocols
The following are generalized experimental protocols for the application of Transbond™ XT for

aligner attachments, based on common methodologies cited in clinical studies.

Protocol 1: Standard Application of Transbond™ XT for
Aligner Attachments

Tooth Preparation:

Clean the enamel surface with a slurry of pumice and water using a prophy cup.
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Thoroughly rinse the surface with water and dry with oil-free air.

Isolate the tooth to prevent saliva contamination.

Etching:

Apply a 35-37% phosphoric acid etching gel to the enamel surface where the attachment

will be placed.

Etch for 15-30 seconds.

Rinse thoroughly with water for at least 15 seconds to completely remove the etchant.

Dry the enamel surface with oil-free air until it appears frosty-white.

Primer Application:

Apply a thin, uniform layer of Transbond™ XT Primer to the etched enamel surface.

Attachment Placement:

Fill the attachment well in the aligner template with Transbond™ XT composite. Avoid

overfilling.

Seat the template firmly onto the patient's teeth.

Remove any excess adhesive flash from around the attachment margins with a dental

explorer or microbrush before curing.

Light Curing:

Position the curing light tip directly over the attachment, as close as possible without

touching the template.

Light cure the attachment for a minimum of 6 seconds through the template. Curing times

may vary depending on the light source and intensity.

Finishing:
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Carefully remove the aligner template.

Inspect the attachment for complete bonding and absence of voids.

Remove any remaining flash with a scaler or a finishing bur to ensure a smooth surface

and prevent patient discomfort.

Visualizations
Experimental Workflow for Transbond™ XT Application
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Tooth Preparation

Bonding Procedure

Attachment Placement

Finalization

1. Prophy with Pumice

2. Rinse and Dry

3. Isolate Tooth

4. Etch with Phosphoric Acid

Proceed to Bonding

5. Rinse and Dry Thoroughly

6. Apply Transbond XT Primer

7. Fill Template with Transbond XT

Prepare for Placement

8. Seat Template on Teeth

9. Remove Excess Flash

10. Light Cure Attachment

Ready for Curing

11. Remove Template

12. Finish and Polish

Click to download full resolution via product page

Caption: Step-by-step workflow for aligner attachment bonding with Transbond XT.
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Factors Influencing Clinical Success of Aligner
Attachments

Material Properties

Clinical Factors

Patient-Related Factors

Bond Strength

Wear Resistance

Clinical Success of
Aligner Attachments

Filler Content

Application Protocol

Operator Competence

Moisture Control

Oral Hygiene

Dietary Habits

Aligner Compliance
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Click to download full resolution via product page

Caption: Interplay of factors affecting the clinical performance of attachments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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